Ethyl 1-(pyridin-3-YL)cyclopropanecarboxylate
Cat. No. B1629043
Key on ui cas rn:
351421-95-9
M. Wt: 191.23 g/mol
InChI Key: GLZHSIJNPPNORA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:13][CH2:14][CH2:15][Br:16].[n:1]1[cH:2][c:3]([CH2:7][C:8](=[O:9])[O:10][CH2:11][CH3:12])[cH:4][cH:5][cH:6]1>>[n:1]1[cH:2][c:3]([C:7]2([C:8](=[O:9])[O:10][CH2:11][CH3:12])[CH2:14][CH2:15]2)[cH:4][cH:5][cH:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrCCBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)Cc1cccnc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(=O)C1(c2cccnc2)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
